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Compound of Interest

Compound Name: Belladine

Cat. No.: B1211932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological significance of Belladine. It includes detailed information on its physicochemical

characteristics, biosynthetic pathway, and methods for its extraction and biological evaluation,

with a focus on its role as a cholinesterase inhibitor.

Chemical Identity and Structure
Belladine is a phenethylamine alkaloid that serves as a crucial intermediate in the biosynthesis

of a wide range of Amaryllidaceae alkaloids.[1] Its core structure consists of an N-methyl-4-

methoxyphenylethylamine moiety with an N-(3,4-dimethoxybenzyl) substituent.[1]

Table 1: Chemical Identifiers for Belladine
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Identifier Value

IUPAC Name
N-[(3,4-dimethoxyphenyl)methyl]-2-(4-

methoxyphenyl)-N-methylethanamine[1]

CAS Number 501-06-4[1]

Molecular Formula C₁₉H₂₅NO₃[1]

Canonical SMILES
CN(CCC1=CC=C(C=C1)OC)CC2=CC(=C(C=C

2)OC)OC

InChI Key LTXRLUQBZWBCGH-UHFFFAOYSA-N

Physicochemical Properties
Experimentally determined physical properties such as melting and boiling points for Belladine
are not readily available in the literature, likely due to its status as a biosynthetic intermediate

rather than an end-product. However, a range of physicochemical properties have been

calculated through computational models, which are valuable for predicting its behavior in

various chemical and biological systems.

Table 2: Computed Physicochemical Properties of Belladine

Property Value Source

Molecular Weight 315.4 g/mol PubChem[1]

Exact Mass 315.18344366 Da PubChem[1]

XLogP3 3.6 PubChem[1]

Topological Polar Surface Area

(TPSA)
30.9 Å² PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
4 PubChem[1]

Rotatable Bond Count 8 PubChem[1]
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Solubility Profile: As a tertiary amine alkaloid, Belladine is expected to be sparingly soluble in

water and readily soluble in organic solvents such as chloroform, methanol, ethanol, and

acetone. Its basic nitrogen atom allows for the formation of salts (e.g., with HCl or H₂SO₄),

which would exhibit greater aqueous solubility.

Biological Activity and Significance
Belladine is primarily recognized for two key roles in biochemistry:

Cholinesterase Inhibition: Belladine has been identified as an inhibitor of both

acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).[2] These enzymes are

responsible for the hydrolysis of the neurotransmitter acetylcholine. Their inhibition is a

primary therapeutic strategy for managing the symptoms of Alzheimer's disease. While not

as potent as some of its alkaloid derivatives like galanthamine, Belladine's activity provides

a valuable scaffold for the development of new selective BuChE inhibitors.[2]

Biosynthetic Precursor: Belladine is a central intermediate in the biosynthesis of over 650

structurally diverse Amaryllidaceae alkaloids. It is formed from the methylation of

norbelladine, which itself arises from the condensation of tyramine and 3,4-

dihydroxybenzaldehyde. The Belladine structure undergoes subsequent intramolecular

oxidative coupling reactions to form the characteristic skeletons of various alkaloid types,

including the crinine, lycorine, and galanthamine types.

Experimental Protocols
Extraction from Natural Sources
Belladine can be isolated from various plants of the Amaryllidaceae family, such as Amaryllis

belladonna and Narcissus pseudonarcissus. The following is a generalized acid-base

extraction protocol for Amaryllidaceae alkaloids.

Protocol: Acid-Base Extraction of Belladine

Preparation: Fresh plant material (e.g., bulbs) is minced, dried at 40°C, and finely powdered.

Maceration: The powdered material is macerated with 96% ethanol (EtOH) or methanol

(MeOH) at room temperature for 48-72 hours. This step is typically repeated 3-4 times to

ensure exhaustive extraction.
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Concentration: The combined alcoholic extracts are filtered, and the solvent is evaporated

under reduced pressure to yield a crude extract.

Acidification: The crude extract is acidified to pH 2-3 with 2-5% sulfuric acid (H₂SO₄) or

hydrochloric acid (HCl). This protonates the basic alkaloids, rendering them water-soluble.

Defatting: The acidic aqueous solution is washed with an organic solvent such as diethyl

ether (Et₂O) or dichloromethane (CH₂Cl₂) to remove neutral and weakly basic compounds,

including fats and pigments.

Basification: The aqueous phase is then basified to pH 9-10 with a base, such as ammonium

hydroxide (NH₄OH) or sodium carbonate (Na₂CO₃), to deprotonate the alkaloids and make

them soluble in organic solvents.

Final Extraction: The basic aqueous solution is extracted multiple times with an organic

solvent like chloroform (CHCl₃) or a CHCl₃/Et₂O mixture.

Purification: The combined organic extracts are dried over anhydrous sodium sulfate

(Na₂SO₄), filtered, and concentrated in vacuo. The resulting crude alkaloid mixture,

containing Belladine, is then subjected to further purification using chromatographic

techniques such as column chromatography (using alumina or silica gel) and High-

Performance Liquid Chromatography (HPLC).

Cholinesterase Inhibition Assay
The inhibitory activity of Belladine against AChE and BuChE can be quantified using a

spectrophotometric method developed by Ellman.

Protocol: In Vitro Cholinesterase Inhibition Assay (Ellman's Method)

Principle: The enzyme hydrolyzes a thiocholine ester substrate (acetylthiocholine or

butyrylthiocholine) to produce thiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-

nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored 5-thio-2-

nitrobenzoate anion, which is measured by its absorbance at 412 nm. An inhibitor will reduce

the rate of this color change.

Reagent Preparation:
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Buffer: 100 mM Phosphate Buffer, pH 8.0.

DTNB Solution: Prepare a stock solution of DTNB in the buffer.

Substrate Solution: Prepare stock solutions of acetylthiocholine iodide (ATCI) and S-

butyrylthiocholine iodide (BTCI) in deionized water.

Enzyme Solution: Prepare stock solutions of AChE (from electric eel or human

recombinant) and BuChE (from equine or human serum) in buffer.

Inhibitor Solution: Prepare a stock solution of Belladine in a suitable solvent (e.g., DMSO)

and perform serial dilutions to obtain a range of concentrations.

Assay Procedure (96-well plate format):

To each well, add:

Phosphate buffer.

DTNB solution.

Test inhibitor solution (Belladine at various concentrations) or buffer/solvent for control.

Enzyme solution (AChE or BuChE).

Pre-incubate the plate at a controlled temperature (e.g., 37°C) for 15 minutes to allow the

inhibitor to bind to the enzyme.

Initiate the reaction by adding the substrate solution (ATCI for AChE, BTCI for BuChE) to

all wells.

Immediately measure the absorbance at 412 nm using a microplate reader in a kinetic

mode, taking readings every 30-60 seconds for 5-10 minutes.

Data Analysis:

Calculate the reaction rate (V) for each concentration (change in absorbance per minute).
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Calculate the percentage of inhibition for each Belladine concentration relative to the

control (no inhibitor).

Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit

the data to a dose-response curve to determine the IC₅₀ value (the concentration of

inhibitor that causes 50% inhibition).

Mandatory Visualizations
Biosynthetic Pathway of Belladine
The following diagram illustrates the key steps in the biosynthesis of Belladine from the amino

acid precursors L-Phenylalanine and L-Tyrosine.
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Biosynthesis of Belladine
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Caption: Key steps in the biosynthetic pathway leading to Belladine.

Experimental Workflow for Cholinesterase Inhibition
Assay
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This diagram outlines the logical workflow for determining the inhibitory potential of Belladine
using the Ellman's method.

Workflow for Cholinesterase Inhibition Assay
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Caption: Logical workflow for the in vitro cholinesterase inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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